Cas no 6261-22-9 (2-Pentynol)

2-Pentynol structure
2-Pentynol structure
Product Name:2-Pentynol
CAS No:6261-22-9
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00040915
CID:46542
PubChem ID:80421
Update Time:2025-04-19

2-Pentynol Chemical and Physical Properties

Names and Identifiers

    • 2-Pentyn-1-ol
    • 2-Pentynol
    • 1-pentyn-1-ol
    • 2-PENTYN-2-OL
    • 2-PENTYNE-1-OL
    • 2-pentynyl alcohol
    • 3-pentyl-1-ol
    • ethyl ethynylcarbinol
    • pent-2-yn-1-ol
    • pent-2-yn-2-ol
    • F19221
    • AI3-37254
    • MFCD00040915
    • CS-0143646
    • AKOS015837601
    • A833880
    • 6261-22-9
    • NS00035098
    • FT-0613267
    • A2E2Y3AQD6
    • LS-11579
    • EINECS 228-411-2
    • InChI=1/C5H8O/c1-2-3-4-5-6/h6H,2,5H2,1H
    • 2-Pentyn-1-ol, 98%
    • AMY1239
    • DTXSID0064177
    • P0815
    • EN300-131560
    • SY048461
    • ALBB-031790
    • DB-073158
    • DTXCID4043430
    • n-Hexyl 2-hydroxybenzoate
    • 228-411-2
    • MDL： MFCD00040915
    • Inchi： 1S/C5H8O/c1-2-3-4-5-6/h6H,2,5H2,1H3
    • InChI Key： WLPYSOCRPHTIDZ-UHFFFAOYSA-N
    • SMILES： OCC#CCC
    • BRN： 1734007

Computed Properties

  • Exact Mass: 84.05750
  • Monoisotopic Mass: 84.057515
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 72.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.909 g/mL at 25 °C(lit.)
  • Melting Point: -49.7°C
  • Boiling Point: 154°C(lit.)
  • Flash Point: Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • Refractive Index: n20/D 1.452(lit.)
  • PSA: 20.23000
  • LogP: 0.39210
  • Solubility: Not determined
  • Vapor Pressure: 1.6±0.5 mmHg at 25°C

2-Pentynol Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：UN 1987 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39-S37/39
  • FLUKA BRAND F CODES：10
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Hazard Level：3
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Pentynol Customs Data

  • HS CODE：2905290000
  • Customs Data：

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Pentynol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-Pentynol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6261-22-9)2-Pentynol
Order Number:A833880
Stock Status:in Stock
Quantity:25ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:35
Price ($):175.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6261-22-9)2-Pentyn-1-ol
Order Number:1675197
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:14
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:6261-22-9)2-戊炔-1-醇
Order Number:LE1675197
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

2-Pentynol Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6261-22-9)2-Pentynol
A833880
Purity:99%
Quantity:25ml
Price ($):175.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:6261-22-9)2-Pentyn-1-ol
1675197
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email